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Compound of Interest

Compound Name: UV-123

Cat. No.: B155743 Get Quote

An In-depth Technical Guide on the Chemical Properties of CAS Number 129757-67-1

Compound Identification and Overview
The chemical compound identified by CAS number 129757-67-1 is Bis(1-octyloxy-2,2,6,6-

tetramethyl-4-piperidyl) sebacate.[1][2][3][4][5] It is a light yellow, liquid chemical primarily

utilized as a Hindered Amine Light Stabilizer (HALS).[5][6][7] Marketed under trade names

such as Tinuvin 123, it is recognized for its efficacy in protecting polymers and coatings from

degradation caused by exposure to light, heat, and oxygen.[4][5][8]

This technical guide provides a comprehensive overview of the chemical and physical

properties, mechanism of action, applications, and safety information for Bis(1-octyloxy-2,2,6,6-

tetramethyl-4-piperidyl) sebacate, intended for researchers, scientists, and professionals in

material science and related fields. While one study investigated its biological properties, its

primary role is as an industrial additive, not a pharmaceutical agent.[9]

Chemical and Physical Properties
The fundamental chemical and physical characteristics of Bis(1-octyloxy-2,2,6,6-tetramethyl-4-

piperidyl) sebacate are summarized in the tables below. These properties are crucial for its

application in various formulations.

Table 1: General Chemical Properties
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Property Value Reference

CAS Number 129757-67-1 [1][2][3][4][5]

Molecular Formula C₄₄H₈₄N₂O₆ [1][5][7][10]

Molecular Weight 737.15 g/mol [1][2][7][10]

Synonyms

Bis(1-octyloxy-2,2,6,6-

tetramethyl-4-

piperidyl)sebacate; Tinuvin 123

[2][4][8]

Appearance Light yellow liquid [5]

Table 2: Physicochemical Data
Property Value Conditions Reference

Density 1.028 g/mL at 25 °C [1][2][3]

Specific Gravity 0.97 at 20 °C [4][11]

Boiling Point 678.4 °C at 760 mmHg [3]

Melting Point < -30 °C [5][11]

Flash Point > 230 °F (> 110 °C) [2][3]

Vapor Pressure
4.03E-10 mmHg

(0.00036 Pa)
at 25 °C [3][4]

Refractive Index n20/D 1.479 [1][2][3]

Dynamic Viscosity 3000 mPa·s (3 Pa·s) at 20 °C [1][11]

Glass Transition

Temp.
-50.5 °C [4]

Table 3: Solubility Data
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Solvent Solubility Conditions Reference

Water < 6 ppm (6 mg/L) at 20 °C [1][2][3]

Xylene Miscible to >50% [1][2]

Methyl Ethyl Ketone

(MEK)
Miscible to >50% [1][2]

Butanol >50% w/w at 20 °C [11]

Butyl acetate >50% w/w at 20 °C [11]

Ethyl glycol >50% w/w at 20 °C [11]

Spectroscopic Data
Spectroscopic analysis is essential for the identification and characterization of the compound.

Table 4: Spectroscopic Information
Technique Data Reference

UV-Vis λmax: 196.6 nm [4]

Infrared (IR)

Major absorption bands at

2920, 1730, 1460, 1370, 1360,

1170 cm⁻¹

[4]

NMR

Data has been assessed but

specific shifts are not publicly

detailed.

[4]

Mechanism of Action: Hindered Amine Light
Stabilizer
Bis(1-octyloxy-2,2,6,6-tetramethyl-4-piperidyl) sebacate functions as a Hindered Amine Light

Stabilizer (HALS). The primary mechanism involves the inhibition of the autoxidation process of

polymers, which is a radical-chain reaction. The HALS compound undergoes a series of
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reactions, known as the Denisov cycle, to scavenge and terminate the free radicals that cause

polymer degradation.

The key steps are:

Initiation: The HALS (a secondary amine) is oxidized to a stable nitroxide radical (>N-O•).

Radical Trapping: The nitroxide radical efficiently traps polymer alkyl radicals (R•) to form an

amino ether.

Regeneration: The amino ether can then react with polymer peroxy radicals (ROO•) to

regenerate the nitroxide radical, allowing it to participate in further stabilization cycles.

This cyclic process makes HALS highly efficient, as one molecule can deactivate multiple

radical species. A key feature of this specific HALS is its low basicity, which prevents

undesirable interactions with acidic components often found in coatings and polymer

formulations, such as catalysts.[11][7]
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Caption: The radical scavenging cycle of a Hindered Amine Light Stabilizer (HALS).

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical and

spectroscopic properties listed above are not provided in the cited literature. These properties

are typically determined using standardized methods from organizations such as ASTM or ISO.

However, a study investigating the antimicrobial properties of this compound (under the name

Tinuvin PA 123) provides insight into relevant biological testing methodologies.[9]

Antimicrobial Activity Assessment (Summary of Protocol):

Film Preparation: The HALS was incorporated into polyurethane (PUR) lacquer formulations,

which were then used to produce lacquer films.

Microbial Strains: The antimicrobial activity was tested against Staphylococcus aureus

(methicillin-resistant and -sensitive strains), Escherichia coli, and Candida albicans.

Testing Method: The study likely employed a standard method such as ISO 22196

(Measurement of antibacterial activity on plastics and other non-porous surfaces) or a similar

protocol, where microbial suspensions are brought into contact with the surface of the test

films.

Outcome: The results indicated that lacquer films incorporated with Tinuvin PA 123 (CAS

129757-67-1) did not exhibit antimicrobial properties, unlike other tested HALS such as

Tinuvin 770 DF.[9]

Applications
The primary application of Bis(1-octyloxy-2,2,6,6-tetramethyl-4-piperidyl) sebacate is as a light

stabilizer to prevent the degradation of materials exposed to light and weathering.[3]

Coatings Industry: It is particularly effective in coatings based on alkyds due to its low

basicity.[1][7] It improves performance by minimizing defects like cracking, gloss reduction,

and chalking.[11] It is used in automotive, industrial, decorative, and wood coatings.[8]
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Plastics and Polymers: It is used as an additive in a wide range of plastics, including

polypropylene (PP), high-density polyethylene (HDPE), polyurethane (PU), polystyrene (PS),

and acrylonitrile butadiene styrene (ABS).[5]

Other Applications: It is also used in sealants, adhesives, and rubber formulations.[5] It can

be used in combination with UV absorbers to achieve synergistic protective effects.[8][12]
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Caption: Key application areas for CAS 129757-67-1.

Safety and Handling
Based on available safety data, Bis(1-octyloxy-2,2,6,6-tetramethyl-4-piperidyl) sebacate is a

combustible liquid.[1] Standard industrial hygiene practices should be followed during handling.

Storage: Store in a well-ventilated place. It is classified under Storage Class 10 for

combustible liquids.[1]

Personal Protective Equipment (PPE): Recommended PPE includes eyeshields and gloves.

[1]
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Toxicity: The compound may be a skin and eye irritant.[4] It is advised to avoid contact with

skin and eyes and to not breathe vapors or spray.[2] Repeated dose toxicity studies have

shown changes in blood chemistry and the liver at high doses.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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